Cas no 911461-47-7 (4,6-Dichloropyrimidine-5-carboxamide)

• Product Name: 4,6-Dichloropyrimidine-5-carboxamide
• CAS No: 911461-47-7
• MF: C₅H₃Cl₂N₃O
• MW: 192.002818346024
• MDL: MFCD09909789
• CID: 1036436
• PubChem ID: 600359
• Update Time: 2025-05-23

4,6-Dichloropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloropyrimidine-5-carboxamide
• 4,6-Dichloro-5-carbamylpyrimidine
• 4,6-Dichloro-5-pyrimidinecarboxamide
• QC-9231
• 5-Carbamoyl-4,6-dichloropyrimidine
• QYAHLZVZKDGUAW-UHFFFAOYSA-N
• Q63399143
• FCH876608
• 5217AC
• AB54932
• 4,6-Dichloro-5-pyrimidinecarboxamide #
• AK128536
• AX8250598
• C77109
• DTXSID80344914
• CS-0186924
• 911461-47-7
• AKOS006310243
• SY108577
• MFCD09909789
• SCHEMBL2546883
• A917124
• DS-5885
• DB-099592

• MDL： MFCD09909789
• Inchi： 1S/C5H3Cl2N3O/c6-3-2(5(8)11)4(7)10-1-9-3/h1H,(H2,8,11)
• InChI Key： QYAHLZVZKDGUAW-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=C(N=CN=1)Cl

Computed Properties

• Exact Mass: 190.96500
• Monoisotopic Mass: 190.9653171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9
• XLogP3: 1

Experimental Properties

• Density: 1.62
• Boiling Point: 311.9°C at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.611
• PSA: 69.86000
• LogP: 1.76650

4,6-Dichloropyrimidine-5-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4,6-Dichloropyrimidine-5-carboxamide

4,6-Dichloropyrimidine-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 911461-47-7, commonly referred to as 4,6-Dichloropyrimidine-5-carboxamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries, particularly in the development of novel therapeutic agents. The pyrimidine ring system, which forms the core of this molecule, is a well-known heterocyclic structure with a wide range of biological activities.

Recent studies have highlighted the importance of 4,6-Dichloropyrimidine-5-carboxamide in drug discovery processes. Researchers have explored its role as a potential lead compound for the development of anti-inflammatory and anti-cancer agents. The presence of chlorine substituents at positions 4 and 6 on the pyrimidine ring enhances the molecule's stability and bioavailability, making it an attractive candidate for further investigation.

The synthesis of 4,6-Dichloropyrimidine-5-carboxamide involves a multi-step process that typically begins with the preparation of a pyrimidine derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only improve yield but also ensure the purity of the final product, which is critical for its intended applications.

In terms of biological activity, 4,6-Dichloropyrimidine-5-carboxamide has shown promising results in vitro assays targeting inflammatory pathways. Studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in chronic inflammation, such as cyclooxygenase-2 (COX-2). Furthermore, preliminary animal studies suggest that it may possess anti-proliferative properties against certain cancer cell lines without significant toxicity to normal cells.

The structural versatility of 4,6-Dichloropyrimidine-5-carboxamide allows for further functionalization to enhance its pharmacokinetic properties. For instance, researchers have explored the incorporation of additional substituents to improve solubility and absorption rates. These modifications are expected to pave the way for its use in targeted drug delivery systems.

From an industrial perspective, the demand for high-quality pyrimidine derivatives like 4,6-Dichloropyrimidine-5-carboxamide continues to grow due to their diverse applications in pharmaceuticals and agrochemicals. The global market for such compounds is projected to expand at a compound annual growth rate (CAGR) of 5% over the next five years, driven by increasing R&D investments in biotechnology.

In conclusion, 4,6-Dichloropyrimidine-5-carboxamide (CAS No. 911461-47-7) stands out as a promising molecule with significant potential in drug discovery and development. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in the field of medicinal chemistry.